Cas no 1227502-87-5 (2-bromo-3-fluoro-5-methoxy-pyridine)

• Product Name: 2-bromo-3-fluoro-5-methoxy-pyridine
• CAS No: 1227502-87-5
• MF: C₆H₅BrFNO
• MW: 206.012404203415
• MDL: MFCD16609954
• CID: 2621072
• PubChem ID: 119002998
• Update Time: 2025-06-11

2-bromo-3-fluoro-5-methoxy-pyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-fluoro-5-methoxy-pyridine
• CS-0316598
• BS-14720
• 1227502-87-5
• AKOS027344634
• D83224
• MFCD16609954
• 851-715-7

• MDL： MFCD16609954
• Inchi： 1S/C6H5BrFNO/c1-10-4-2-5(8)6(7)9-3-4/h2-3H,1H3
• InChI Key： MTUJHHNDYFTJSM-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=N1)OC)F

Computed Properties

• Exact Mass: 204.95385g/mol
• Monoisotopic Mass: 204.95385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 22.1Ų

Additional information on 2-bromo-3-fluoro-5-methoxy-pyridine

Introduction to 2-bromo-3-fluoro-5-methoxy-pyridine (CAS No: 1227502-87-5)

2-bromo-3-fluoro-5-methoxy-pyridine, with the chemical formula C₆H₅BrFNO, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1227502-87-5, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the presence of a bromine atom, a fluorine substituent, and a methoxy group, make it a valuable building block for medicinal chemists seeking to develop novel therapeutic agents.

The significance of 2-bromo-3-fluoro-5-methoxy-pyridine lies in its broad applicability across multiple domains of chemical biology. The bromine atom at the 2-position allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Meanwhile, the fluorine atom at the 3-position introduces electronic and steric effects that can modulate the biological activity of the resulting compounds. The methoxy group at the 5-position provides additional opportunities for derivatization, enhancing the compound's utility in drug discovery pipelines.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. 2-bromo-3-fluoro-5-methoxy-pyridine has emerged as a key intermediate in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. For instance, studies have demonstrated its role in generating potent inhibitors of Janus kinases (JAKs), which play a crucial role in inflammatory responses and hematological malignancies. The incorporation of fluorinated pyridines into these inhibitors has been shown to improve metabolic stability and binding affinity to target proteins.

Moreover, the agrochemical industry has leveraged 2-bromo-3-fluoro-5-methoxy-pyridine to develop novel herbicides and pesticides. The structural motifs present in this compound contribute to its efficacy against a range of plant pathogens and pests. Researchers have highlighted its potential in designing next-generation agrochemicals that offer enhanced selectivity and reduced environmental impact. The ability to modify its core structure allows for fine-tuning of biological activity, ensuring that it meets stringent safety and performance criteria.

The synthesis of 2-bromo-3-fluoro-5-methoxy-pyridine typically involves multi-step organic transformations starting from commercially available pyridine precursors. Advanced synthetic methodologies, such as halogenation and nucleophilic substitution reactions, are employed to introduce the bromo, fluoro, and methoxy groups at specific positions on the pyridine ring. Recent advancements in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing waste generation and improving yield.

One notable application of 2-bromo-3-fluoro-5-methoxy-pyridine is in the development of antiviral agents. The unique electronic properties conferred by fluorinated pyridines have been exploited to design inhibitors targeting viral proteases and polymerases. For example, derivatives of this compound have shown promise in inhibiting the replication of RNA viruses by disrupting critical enzymatic processes. Such findings underscore the importance of fluorinated heterocycles in antiviral drug design.

The pharmaceutical industry has also explored 2-bromo-3-fluoro-5-methoxy-pyridine as a scaffold for central nervous system (CNS) drugs. Its ability to cross the blood-brain barrier makes it an attractive candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Researchers have synthesized analogs of this compound that exhibit neuroprotective properties by modulating neurotransmitter receptors and signaling pathways.

In conclusion, 2-bromo-3-fluoro-5-methoxy-pyridine (CAS No: 1227502-87-5) is a multifaceted compound with far-reaching implications in pharmaceuticals and agrochemicals. Its structural versatility enables the synthesis of diverse bioactive molecules with potential applications across therapeutic areas. As research continues to uncover new synthetic strategies and biological functions, this compound is poised to remain a cornerstone in medicinal chemistry innovation.